3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one

• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 3-ethyl-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one
• InChI: InChI=1S/C12H15N3OS/c1-3-15-12(16)10-8-5-4-7(2)6-9(8)17-11(10)13-14-15/h7H,3-6H2,1-2H3
• InChI Key: XEDLXQLEIVGXBL-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C2=C(N=N1)SC3=C2CCC(C3)C

Description

3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one (EBT) is a chemical compound that has gained a lot of attention in scientific research due to its potential applications in various fields. EBT is a heterocyclic compound that belongs to the benzothieno-triazine family, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to have antimicrobial activity by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. This compound has also been shown to have antimicrobial activity against various bacteria, including Escherichia coli and Staphylococcus aureus. In addition, this compound has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments is its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. This compound is also relatively easy to synthesize using various methods. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one. One direction is to study the potential applications of this compound in other fields, such as catalysis and sensing. Another direction is to study the structure-activity relationship of this compound and its derivatives to optimize its pharmacological properties. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has gained a lot of attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied for its potential applications in medicinal chemistry, material science, and organic electronics. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one can be synthesized using different methods, including the reaction of 3-ethyl-2,4-dimethylthiophene-5-carboxylic acid with hydrazine hydrate and ammonium thiocyanate. Another method involves the reaction of 3-ethyl-2,4-dimethylthiophene-5-carboxylic acid with thiosemicarbazide and ammonium thiocyanate. Both methods yield this compound as a white crystalline solid.

Scientific Research Applications

3-ethyl-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. In material science, this compound has been studied for its potential applications in organic field-effect transistors and organic light-emitting diodes. In organic electronics, this compound has been studied for its potential applications in organic solar cells.